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Medicago truncatula Database Technical Support
Center
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding access to Medicago truncatula databases.

Frequently Asked Questions (FAQs)
Q1: I can't access the Medicago truncatula database website. Is it down?

A1: The accessibility of Medicago truncatula data depends on which specific database you are

trying to reach. The genomic and bioinformatics data for Medicago truncatula are not hosted on

a single website but are distributed across several international institutions. While one specific

resource may be temporarily or permanently unavailable, many others likely remain accessible.

For instance, the MtED database, an expression database focusing on salt stress in roots, is

currently listed as unaccessible[1]. However, major portals for genomic data, such as those

hosted by the J. Craig Venter Institute (JCVI), Ensembl Plants, and Phytozome, are generally

maintained and available.[2][3][4] It is also possible that a resource has been relocated. For

example, the mutant database resources previously at the Noble Research Institute were

transferred to Oklahoma State University in July 2021[5].

Q2: Why was a specific Medicago truncatula database I used previously now unavailable?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10856011?utm_src=pdf-interest
https://ngdc.cncb.ac.cn/databasecommons/database/id/3181
https://www.jcvi.org/research/medicago-truncatula-genome-database
https://plants.ensembl.org/Medicago_truncatula/Info/Index
https://phytozome-next.jgi.doe.gov/info/Mtruncatula_Mt4_0v1
https://medicago-mutant.dasnr.okstate.edu/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: Databases can become inaccessible for several reasons:

Decommissioning: The project funding may have ended, or the technology has become

outdated, leading to the database being taken offline.

Data Integration: The resource may have been merged into a larger data portal. For

example, the Medicago truncatula Hapmap and the Alfalfa Breeders Toolbox are now

integrated into the Medicago Analysis Portal, which is part of the Legume Information

System (LIS)[6].

Server Migration: The database may be in the process of being moved to a new server or

institution, causing temporary downtime. The transfer of the mutant database to Oklahoma

State University is an example of such a migration[5].

URL Changes: The web address for the resource may have changed. Always check for the

latest publications or central repositories for the most current links.

Q3: Where can I currently access the Medicago truncatula genome and annotation data?

A3: Several well-maintained databases provide access to the Medicago truncatula genome and

its annotation. These include:

JCVI Medicago truncatula Genome Database: Provides a Tripal database, JBrowse, and

MedicMine[2].

Ensembl Plants: Offers the Medicago truncatula genome assembly and gene annotation[3].

Phytozome: A comparative plant genomics portal from the JGI that hosts the Medicago

truncatula genome[4].

Legume Information System (LIS): A comprehensive resource that includes the Medicago

Analysis Portal[6].

INRAE/CNRS Medicago Bioinformatics Resources: Provides access to various

bioinformatics tools and data[7].

Q4: I am looking for specific mutant lines. Where can I find this information?
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A4: The primary resource for Medicago truncatula Tnt1 insertion and Fast Neutron

Bombardment (FNB) mutants is now hosted by Oklahoma State University[5]. These resources

were transferred from the Noble Research Institute.

Troubleshooting Guide
If you are experiencing issues accessing a Medicago truncatula database, please follow these

steps to diagnose and resolve the problem.

Step 1: Identify the Specific Database and Check for
General Network Issues
First, confirm the exact URL of the database you are trying to access. Then, perform some

basic checks:

Can you access other websites? If not, the issue is likely with your local internet connection.

Are you on an institutional network? Firewalls or proxy servers may be blocking access. Try

accessing the site from a different network (e.g., a home network or a mobile hotspot) to rule

this out.

Step 2: Check for Known Outages or Migrations
If your internet connection is working and the site is still inaccessible, the issue may be with the

database server itself.

Refer to the main portals (like the Legume Information System or JCVI) for news or updates,

as they may provide information on the status of federated databases[2][6].

A quick search for the database name plus terms like "down," "migration," or "new URL" may

yield recent information from publications or conference proceedings.

Step 3: Clear Your Browser Cache and Try a Different
Browser
Sometimes, outdated information stored in your browser's cache can cause access issues.

Clear your browser's cache and cookies and try accessing the site again.
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Attempt to access the site using a different web browser (e.g., Chrome, Firefox, Safari) to

rule out browser-specific problems.

Step 4: Explore Alternative Databases
If a specific database remains inaccessible, the data you need is likely available through

another resource. The Medicago truncatula research community is well-supported by several

high-quality databases.

Data Type Primary Alternative Resources

Genome Sequence & Annotation
JCVI, Ensembl Plants, Phytozome, Legume

Information System[2][3][4][6]

Gene Expression Data
INRAE/CNRS Medicago Bioinformatics

Resources, Gene Expression Omnibus (GEO)

Mutant & Genetic Resources
Oklahoma State University Medicago truncatula

Mutant Database[5]

Comparative Genomics Legume Information System, Phytozome[4][6]

Visualizations
The following diagrams illustrate the troubleshooting workflow and the landscape of Medicago

truncatula data resources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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